Cas no 899934-67-9 (2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
• CAS No: 899934-67-9
• MF: C₁₉H₁₆ClF₂N₃OS
• MW: 407.86464881897
• CID: 5439705
• PubChem ID: 18592476
• Update Time: 2025-05-22

2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]thio]-N-(2,4-difluorophenyl)acetamide
• 899934-67-9
• 2-((5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)-N-(2,4-difluorophenyl)acetamide
• AKOS001793484
• VU0512380-1
• F3168-0592
• 2-[5-(4-chlorophenyl)-2,2-dimethylimidazol-4-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide
• 2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide
• 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide

• Inchi： 1S/C19H16ClF2N3OS/c1-19(2)24-17(11-3-5-12(20)6-4-11)18(25-19)27-10-16(26)23-15-8-7-13(21)9-14(15)22/h3-9H,10H2,1-2H3,(H,23,26)
• InChI Key： BCLHVVNEBRRDJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC(C)(C)N=1)SCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 407.0670673g/mol
• Monoisotopic Mass: 407.0670673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide

Recent Advances in the Study of 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS: 899934-67-9)

The compound 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS: 899934-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and acetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its binding interactions at the atomic level. These studies have provided valuable insights into the structural determinants of its activity, paving the way for the design of more potent analogs.

In addition to its mechanistic studies, recent preclinical evaluations have demonstrated the compound's efficacy in animal models of chronic inflammatory diseases and certain cancers. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been systematically evaluated to assess its suitability for further development. These findings highlight its potential as a lead compound for the development of novel therapeutics.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to enhance its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate its translation into clinical trials.

In conclusion, 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and biological activity underscore its potential to address unmet medical needs. Future studies will likely focus on refining its properties and expanding its therapeutic applications.